molecular formula C54H40N4Si B8563078 Bis[4-(3,5-diphenylpyrazol-1-yl)phenyl]diphenylsilane CAS No. 819078-36-9

Bis[4-(3,5-diphenylpyrazol-1-yl)phenyl]diphenylsilane

Cat. No.: B8563078
CAS No.: 819078-36-9
M. Wt: 773.0 g/mol
InChI Key: KNDMPQMMPXDIAI-UHFFFAOYSA-N
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Description

Bis[4-(3,5-diphenylpyrazol-1-yl)phenyl]diphenylsilane is a useful research compound. Its molecular formula is C54H40N4Si and its molecular weight is 773.0 g/mol. The purity is usually 95%.
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Properties

CAS No.

819078-36-9

Molecular Formula

C54H40N4Si

Molecular Weight

773.0 g/mol

IUPAC Name

bis[4-(3,5-diphenylpyrazol-1-yl)phenyl]-diphenylsilane

InChI

InChI=1S/C54H40N4Si/c1-7-19-41(20-8-1)51-39-53(43-23-11-3-12-24-43)57(55-51)45-31-35-49(36-32-45)59(47-27-15-5-16-28-47,48-29-17-6-18-30-48)50-37-33-46(34-38-50)58-54(44-25-13-4-14-26-44)40-52(56-58)42-21-9-2-10-22-42/h1-40H

InChI Key

KNDMPQMMPXDIAI-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C2=CC(=NN2C3=CC=C(C=C3)[Si](C4=CC=CC=C4)(C5=CC=CC=C5)C6=CC=C(C=C6)N7C(=CC(=N7)C8=CC=CC=C8)C9=CC=CC=C9)C1=CC=CC=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

After this, 1.87 g (0.005 mole) of the 1-(p-bromophenyl)-3,5-diphenylpyrazole obtained above and 10.0 ml of THF were placed in a 200-ml four-necked flask. The mixture was stirred at room temperature and 6.0 ml (0.010 mole) of a 1.7 M hexane solution of tert-butyllithium was added in drops at room temperature. After the addition, the stirring was continued at room temperature for one hour. A solution of 0.70 g (0.003 mole) of diphenyldichlorosilane in 10.0 ml of THF was further added from a dropping funnel at room temperature. After the addition, the mixture was heated under reflux with stirring for eight hours. Upon completion of the reaction, the reaction mixture was cooled to room temperature and water and toluene were added. The reaction mixture was transferred to a separatory funnel and an organic layer was separated. The organic layer was distilled under reduced pressure to remove the solvent and the remainder was submitted to column purification to give 0.40 g of bis[4-(3,5-diphenylpyrazol-1-yl)phenyl]diphenylsilane (hereinafter referred to as BPPS) as a light yellow powder. The product showed a purity of 100% (area ratio, HPLC), a mass of 773, and a melting point of 235.7° C. and corresponds to the compound listed as No. 153.
Quantity
1.87 g
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reactant
Reaction Step One
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10 mL
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0.7 g
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10 mL
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